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Compound of Interest

Compound Name: 2-amino-N-ethoxyacetamide

Cat. No.: B13214164

Get Quote

Introduction & Rationale
2-amino-N-ethoxyacetamide (MW ~118.13 Da) represents a distinct chemical space bridging

simple amino acids and hydroxamic acid isosteres. Unlike hydroxamic acids (which chelate

metalloproteins), the O-ethyl substitution blocks metal coordination, shifting its binding profile

toward hydrophobic pockets and hydrogen-bond networks typical of Ligand-Gated Ion

Channels (LGICs) and Serine Protease S1 pockets.

Structural Significance
Primary Amine (

): Critical for salt-bridge formation (e.g., Asp/Glu residues in receptor binding sites).

N-Ethoxy Amide Motif: Provides a unique steric and electronic profile. The ethoxy group

increases lipophilicity (LogP) compared to the parent hydroxamic acid, enhancing membrane

permeability and altering the hydrogen bond acceptor capability of the carbonyl oxygen.
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Literature analysis of structural analogs (e.g., 2-amino-N-(2,2,2-trifluoroethyl)acetamide)

suggests a high probability of interaction with GABA-gated Chloride Channels [1]. Additionally,

the glycine core suggests potential affinity for Glycine Receptors (GlyR) or as a P1 fragment for

Serine Proteases.

Screening Workflow Strategy
The following workflow integrates computational prediction with biophysical rigor to validate

low-affinity interactions typical of fragment-sized molecules.
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Phase 1: In Silico Profiling

Phase 2: Biophysical Screening (Direct Binding)

Phase 3: Functional Validation

Compound: 2-amino-N-ethoxyacetamide
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Figure 1: Integrated screening workflow for small molecule fragments. Phase 2 is critical for

eliminating false positives common in biochemical assays.

Protocol 1: Biophysical Screening via STD-NMR
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Rationale: As a low-molecular-weight fragment, 2-amino-N-ethoxyacetamide likely exhibits

rapid exchange kinetics (fast

) and weak affinity (

in

to

range). Saturation Transfer Difference (STD) NMR is the gold standard for detecting these
transient interactions without requiring protein labeling [2].

Materials
Instrument: 600 MHz NMR spectrometer (Bruker Avance III or equivalent) with cryoprobe.

Target Protein: Recombinant extracellular domain of GABA_A receptor or purified Serine

Protease (20

stock).

Ligand: 2-amino-N-ethoxyacetamide (20 mM stock in

-DMSO).

Buffer: 50 mM Phosphate buffer (pH 7.4), 150 mM NaCl, 10%

. Crucial: Avoid protonated buffers (e.g., Tris, HEPES) that obscure ligand signals.

Experimental Steps
Sample Preparation:

Prepare the Test Sample: 10

Protein + 1 mM Ligand (1:100 ratio) in buffer.

Prepare the Control Sample: 1 mM Ligand in buffer (No Protein).

Pulse Sequence Setup (stddiffesgp.3):
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On-Resonance Irradiation: Set frequency to -1.0 ppm or 12.0 ppm (regions with no ligand

signals) to saturate protein methyls/amides.

Off-Resonance Irradiation: Set to 40 ppm (control).

Saturation Train: Use a train of 50 ms Gaussian pulses for a total saturation time of 2-3

seconds.

Spin Lock: Apply a

filter (30 ms) to suppress broad protein background signals.

Data Acquisition:

Acquire 256 scans for both On- and Off-resonance experiments in interleaved mode to

minimize drift artifacts.

Analysis:

Subtract the On-resonance spectrum from the Off-resonance spectrum.

Result: Signals appearing in the difference spectrum indicate protons receiving

magnetization transfer from the protein, confirming binding.

Epitope Mapping: Calculate the STD amplification factor (

) for each ligand proton to determine which part of the molecule (e.g., the ethoxy tail vs.
the amine head) contacts the protein surface.

Protocol 2: Functional Screening (GABA-ergic
Activity)
Rationale: If binding is confirmed, the functional consequence (agonist vs. antagonist) must be

determined. Given the structural link to fluralaner intermediates, modulation of chloride flux is

the primary hypothesis [3].

Assay: FLIPR Membrane Potential Assay (Blue Kit)
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This high-throughput method detects changes in membrane potential caused by chloride

influx/efflux.

Materials
Cell Line: HEK293 stably expressing human GABA_A (

) receptor.

Dye: FLIPR Membrane Potential Blue Dye (Molecular Devices).

Compound Plate: 2-amino-N-ethoxyacetamide (0.1

– 1 mM dose response).

Agonist Control: GABA (

concentration).

Procedure
Cell Plating: Seed 15,000 cells/well in 384-well black-wall poly-D-lysine plates. Incubate 24h

at 37°C.

Dye Loading: Remove media and add 20

of Dye Loading Buffer. Incubate for 30 min at RT.

Compound Addition (Antagonist Mode):

Add 10

of test compound. Incubate 10 min.

Inject GABA (

) and monitor fluorescence decrease (hyperpolarization) or increase (depolarization)
depending on the chloride gradient.

Compound Addition (Agonist Mode):
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Inject test compound alone and monitor for signal change mimicking GABA.

Data Analysis:

Normalize fluorescence (

).

Fit data to a 4-parameter logistic equation to determine

or

.

Data Interpretation & Pharmacophore Modeling
Understanding the binding mode is essential for optimization.

Pharmacophore Interaction Map
The diagram below illustrates the hypothesized binding mode within a generic polar pocket

(e.g., GABA binding site), highlighting the role of the ethoxy group.
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Figure 2: Hypothesized pharmacophore interactions. The ethoxy group likely occupies a

hydrophobic sub-pocket, providing selectivity over the natural substrate glycine.

Quantitative Data Summary Table
Parameter Method

Expected Range
(Fragment)

Success Criteria

Solubility Kinetic Turbidimetry > 1 mM Soluble at assay conc.

Binding Affinity (

)
STD-NMR / SPR

10

- 5 mM
Signal > 5x Noise

Ligand Efficiency (LE) Calculation > 0.3 kcal/mol/HA
High LE justifies

optimization

Functional Potency FLIPR / Patch Clamp < 100
Dose-dependent

response

Safety & Handling
Hazard Class: Irritant (Skin/Eye).[1]

Storage: Hygroscopic solid. Store at -20°C under desiccant.

Stability: The N-alkoxy amide bond is generally stable to hydrolysis at physiological pH,

unlike some hydroxamic acid esters. Avoid strong acids during stock preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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